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Compound of Interest

(2-(Benzyloxy)-3-
Compound Name:
chlorophenyl)boronic acid

Cat. No.: B593923

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of (2-(Benzyloxy)-3-
chlorophenyl)boronic acid, a compound of interest in various research and development
applications.

Molecular Identity and Weight

(2-(Benzyloxy)-3-chlorophenyl)boronic acid is an organic compound with the chemical
formula C13H12BCIOs3[1]. Its molecular weight is a fundamental property for stoichiometric
calculations in experimental research and drug development. The calculated and
experimentally verified molecular weight is approximately 262.5 g/mol [1].

Atomic Composition and Molecular Weight
Calculation

The molecular weight is the sum of the atomic weights of its constituent atoms. The table below
outlines the contribution of each element to the total molecular weight.
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] . Total
Atomic Weight o
Element Symbol Count Contribution (
(g/mol)
g/mol )
Carbon C 13 12.011 156.143
Hydrogen H 12 1.008 12.096
Boron B 1 10.81 10.81
Chlorine Cl 1 35.45 35.45
Oxygen O 3 15.999 47.997
Total 262.496

Note: Standard atomic weights from IUPAC are used for this calculation.[2][3][4][5][6][7]1[8][9]

[10][11][12][13][14]

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates the logical process of calculating the molecular weight from

the compound's molecular formula and the atomic weights of its constituent elements.
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Input Data

Molecular Formula . .
CasH12BCIOs Standard Atomic Weights

Atomic Components

> Summation of <
S (Atom Count * Atomic Weight) 2

Molecular Weight
~262.5 g/mol

Click to download full resolution via product page

Calculation of Molecular Weight.

Experimental Protocols and Signaling Pathways

The determination of molecular weight is a fundamental calculation based on the chemical
formula and established atomic masses. As such, detailed experimental protocols for its
determination are not typically presented in this context. The value is confirmed through
techniques like mass spectrometry during compound characterization.

Signaling pathways are biological processes and are not applicable to the chemical properties
of a single, isolated compound. Therefore, no signaling pathway diagrams are relevant to the

topic of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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